Cas no 266314-95-8 (5-Pyrimidinemethanol,4-ethoxy-2-(methylthio)-)

• Product Name: 5-Pyrimidinemethanol,4-ethoxy-2-(methylthio)-
• CAS No: 266314-95-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 247764
• PubChem ID: 22125058
• Update Time: 2025-04-19

5-Pyrimidinemethanol,4-ethoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol,4-ethoxy-2-(methylthio)-
• 5-Pyrimidinemethanol,4-ethoxy-2-(methylthio)-(9CI)
• (4-ethoxy-2-methylsulfanylpyrimidin-5-yl)methanol
• 266314-95-8
• SCHEMBL6618899
• (4-Ethoxy-2-(methylthio)pyrimidin-5-yl)methanol

• Inchi： 1S/C8H12N2O2S/c1-3-12-7-6(5-11)4-9-8(10-7)13-2/h4,11H,3,5H2,1-2H3
• InChI Key： LYIQVCBBCSUGEQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(CO)C(=N1)OCC

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 55.24